2-(2-Fluorophenoxy)cyclohexan-1-amine hydrochloride

• IUPAC Name: 2-(2-fluorophenoxy)cyclohexan-1-amine;hydrochloride
• InChI: InChI=1S/C12H16FNO.ClH/c13-9-5-1-3-7-11(9)15-12-8-4-2-6-10(12)14;/h1,3,5,7,10,12H,2,4,6,8,14H2;1H
• InChI Key: BDUKXRXPOVMWAS-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C(C1)N)OC2=CC=CC=C2F.Cl
• Molecular Formula: C12H17ClFNO
• Molecular Weight: 245.72 g/mol
• CAS No.: 1306603-32-6

Description

2-(2-Fluorophenoxy)cyclohexan-1-amine hydrochloride is a useful research compound. Its molecular formula is C12H17ClFNO and its molecular weight is 245.72 g/mol. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Modification

• Electrophilic Amination : The electrophilic amination involving derivatives of fluorophenol, like 2-fluorophenol, demonstrates the formation of "normal" products of amination. The process includes the complete removal of the fluorine atom, hinting at the potential for structural modifications of related compounds (Bombek et al., 2004).

• Synthesis of Stabilizers : Compounds structurally related to 2-(2-Fluorophenoxy)cyclohexan-1-amine have been involved in the synthesis of imidazolines, which are used as thermostabilizers for materials like polypropylene. This highlights the potential of such compounds in the development of stabilizing agents (Aghamali̇yev et al., 2018).

• Formation of Aminophenols : The conversion of related cyclohexane derivatives to aminophenols has been explored, signifying the role of such compounds in chemical transformations and synthesis (Szymor-Pietrzak et al., 2020).

Analytical and Structural Studies

• Conformational Studies : Studies on monofluorophenols have provided insights into their conformers and internal hydrogen bonding, which can be crucial for understanding the properties and reactivity of related compounds (Moreira et al., 2012).

• Metabolite Analysis : The metabolism of cyclohexylamine, a compound structurally similar to the given compound, in various species including humans, has been extensively studied, offering a perspective on the metabolic fate and potential biomedical applications (Renwick & Williams, 1972).

• Polymer Chemistry : The integration of cyclohexane derivatives in the synthesis of polycarbonates and study of their polymerization behaviors underlines the role of such compounds in developing new materials with specific properties (Devaine-Pressing et al., 2015).